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3-Bromo-7-nitroindazole (3B7N) at a Glance

Property Description

IUPAC Name 3-bromo-7-nitro-1H-indazole [1]

Chemical Formula C₇H₄BrN₃O₂ [1]

Molecular Weight 242.03 g/mol [1]

Mechanism of Action Potent and selective inhibitor of neuronal Nitric Oxide Synthase (nNOS) [2]
[3] [4].

Primary Research
Applications

Neuroscience (learning, memory, aggression, neuroprotection) [2] [3] [5],
Plant Biology (blue light signaling) [6].

Key Experimental
Findings

Impairs spatial learning/memory in rats [2], attenuates brain injury in diabetic
stroke models [5], impairs maternal aggression in voles [3].

Detailed Experimental Models and Protocols
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The following table outlines the key experimental setups from the research, which are crucial for

understanding the context of the efficacy data.

Research
Context

Experimental Model
Dosage &
Administration

Key Outcome Measures

Spatial
Learning &
Memory [2]

Male rats (Morris water
maze)

20 mg/kg/day,
intraperitoneal injection,

for 5 days.

Impaired acquisition and
performance in maze

tasks; no change in
locomotor activity.

Diabetic
Stroke [5]

Type 2 diabetic rats (High-
Fat Diet + Streptozotocin),

Middle Cerebral Artery
Occlusion (MCAO) model.

3, 10, and 30 mg/kg,
intraperitoneal injection.

Reduced cerebral infarct
size, decreased brain

edema, improved
neurological function,

inhibition of ER stress.

Maternal
Aggression
[3]

Lactating female prairie

voles.

20 mg/kg,

subcutaneous injection.

Significant reduction in

aggressive behaviors
(attacks, sideways

postures, chasing).

Plant Blue
Light
Signaling [6]

Arabidopsis seedlings. Grown on agar medium

containing 3B7N
(concentration not

specified).

Inhibited translation of

ribosome-related genes in
response to blue light,

similar to cry1cry2
mutants.

Signaling Pathway and Mechanism of 3B7N

The diagram below illustrates the primary neuro-specific mechanism of action of 3B7N and its

consequences, as identified in the research.
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Glutamate Excitotoxicity
(e.g., from TBI, Stroke)

NMDA Receptor
Activation

Calcium (Ca²⁺) Influx

Neuronal NOS (nNOS)
Activation

Nitric Oxide (NO)
Overproduction

Peroxynitrite (ONOO⁻)
Formation

Endoplasmic Reticulum (ER)
Stress & CHOP Activation

In Diabetic Stroke Model

3-Bromo-7-nitroindazole (3B7N)

 Inhibits

DNA Damage

Neuronal Apoptosis
(Cell Death)

F ti l O t
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Functional Outcome:
Impaired Learning/Memory

(Animal Models)

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s589245?utm_src=pdf-body-img
https://www.smolecule.com/products/s589245?utm_src=pdf-custom-synthesis
https://go.drugbank.com/drugs/DB01997
https://go.drugbank.com/drugs/DB01997
https://pubmed.ncbi.nlm.nih.gov/25636602/
https://www.sciencedirect.com/science/article/abs/pii/S0006899300024045
https://www.medchemexpress.com/3-bromo-7-nitroindazole.html?srsltid=AfmBOophMKEVUDdOrhdyOrRfrfDtx-1t-T_QygXe-CrEYpPjxz2cqqGG
https://www.sciencedirect.com/science/article/abs/pii/S0024320511005224
https://pmc.ncbi.nlm.nih.gov/articles/PMC11500569/
https://www.smolecule.com/products/b589245#3-bromo-7-nitroindazole-structural-analogs-comparative-efficacy
https://www.smolecule.com/products/b589245#3-bromo-7-nitroindazole-structural-analogs-comparative-efficacy
https://www.smolecule.com/products/b589245#3-bromo-7-nitroindazole-structural-analogs-comparative-efficacy
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s589245?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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